5-Tert-butyl-2-chlorobenzene-1,3-diamine

• IUPAC Name: 5-tert-butyl-2-chlorobenzene-1,3-diamine
• InChI: InChI=1S/C10H15ClN2/c1-10(2,3)6-4-7(12)9(11)8(13)5-6/h4-5H,12-13H2,1-3H3
• InChI Key: SNJLDWMHVNHZLU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C(C(=C1)N)Cl)N
• Molecular Formula: C10H15ClN2
• Molecular Weight: 198.69 g/mol

Description

5-Tert-butyl-2-chlorobenzene-1,3-diamine is a substituted aromatic diamine featuring a benzene ring with amino groups at positions 1 and 3, a chlorine atom at position 2, and a bulky tert-butyl group at position 3. The tert-butyl group likely improves metabolic stability compared to smaller substituents, a critical factor in pharmaceutical applications.

Comparison with Similar Compounds

Structural Analogues with Halogen and Alkyl Substituents

A. 5-Chloro-m-phenylenediamine (5-Chlorobenzene-1,3-diamine)

• Structure: Lacks the tert-butyl group at position 5, retaining only the chlorine at position 2 and amino groups at 1 and 3.
• Applications : Often used as a building block in dyes and polymers. Its simpler structure may limit bioavailability in drug design due to rapid clearance .

B. 5-(tert-butyl)-2-methoxybenzene-1,3-diamine (Monomer-C3)

• Structure : Replaces chlorine with a methoxy group at position 2.
• Synthesis : Achieved via palladium-catalyzed coupling and protective group strategies, yielding 70% efficiency .

C. 4-(Substituted)-5-fluorobenzene-1,2-diamine

• Structure: Fluorine at position 5 and amino groups at 1 and 2 (vs. 1,3 in the target compound).
• Properties : Fluorine’s electronegativity increases oxidative stability but may reduce nucleophilicity. The 1,2-diamine configuration limits conjugation compared to 1,3-diamines .

B. Anti-HIV Cyclen and Cyclam Derivatives

• Structure : Macrocyclic polyamines with pendant arms.
• Activity : Inhibits HIV-1 by targeting viral entry or replication.
• Comparison : The linear 1,3-diamine structure of the target compound lacks macrocyclic rigidity but may offer synthetic flexibility for modular derivatization .

C. Antimicrobial Diamines (Ro Series)

• Structure: Quinoline-linked diamines with ethyl or methyl substituents.
• Activity : Broad-spectrum antimicrobial effects via metabolic interference.
• Comparison : The tert-butyl group in the target compound could reduce renal clearance compared to smaller alkyl groups in Ro derivatives .

Physicochemical and Spectral Properties

Property	5-Tert-butyl-2-chlorobenzene-1,3-diamine	5-Chloro-m-phenylenediamine	Monomer-C3
Molecular Weight	~239.7 g/mol (estimated)	158.6 g/mol	194.3 g/mol
Solubility	Low (hydrophobic tert-butyl)	Moderate (polar chloro/amine)	Moderate (methoxy)
Thermal Stability	High (steric protection)	Moderate	High
NMR Complexity	Broadened signals (tert-butyl)	Sharp peaks	Distinct methoxy